Cas no 106-20-7 (Bis(2-ethylhexyl)amine)

• Product Name: Bis(2-ethylhexyl)amine
• CAS No: 106-20-7
• MF: C₁₆H₃₅N
• MW: 241.455805063248
• MDL: MFCD00009489
• CID: 35359
• PubChem ID: 7791
• Update Time: 2025-05-23

Bis(2-ethylhexyl)amine Chemical and Physical Properties

Names and Identifiers

• Bis(2-ethylhexyl)amine
• 2,2'-DIETHYLDIHEXYLAMINE
• 2-ETHYL-N-(2-ETHYLHEXY)-1-HEXANAMINE
• D2H
• DI2 EHA
• DI(2-ETHYLHEXYL)AMINE
• DI-2-ETHYLYHEXYLAMINE
• DIISOOCTYLAMINE
• DIOCTYLAMINE
• 1-Hexylamine, 2-ethyl-N-(2-ethylhexyl)-
• 2,2’-diethyl-dihexylamin
• 2,2’-diethylhexylamine
• 2-ethyl-n-(2-ethylhexyl)-1-hexanamin
• 2-ethyl-N-(2-ethylhexyl)-1-Hexanamine
• amine
• Bis-2-ethylhexylamin
• di(2-ethvlhexvl)amine
• Di-(2-ethylhexyl)amin
• di-2-ethvlhexvlamine
• Di-2-ethylhezylamine
• 2,2′-DiethyldihexylaMine
• 2-ethyl-N-(2-ethylhexyl)hexan-1-amine
• Di-2-ethylhexylamine
• is2-ethylhexyl
• DIETHYLHEXYLAMINE
• Bis(2-ethylhexyl)ami
• Bis-2-ethylhexylamine
• 27214-52-4
• 2-Ethyl-N-(2-ethylhexyl)-hexan-1-amine
• Tox21_200785
• Q26840939
• CCRIS 4619
• AI3-16574
• E75767
• NS00010732
• InChI=1/C16H35N/c1-5-9-11-15(7-3)13-17-14-16(8-4)12-10-6-2/h15-17H,5-14H2,1-4H3
• UNII-9U5Q5UV6DB
• di-2-ethylhexyl amine
• NSC5329
• Di-(2-ethylhexyl)amine
• SAIKULLUBZKPDA-UHFFFAOYSA-
• MFCD00009489
• EINECS 203-372-4
• CAS-106-20-7
• WLN: 4Y2 & 1M1Y4 & 2
• Dihexylamine,2'-diethyl-
• N,N-Bis(2-ethylhexyl)amine
• AKOS005622644
• CHEMBL1330355
• CHEBI:193588
• BRN 1748342
• EN300-153163
• DTXSID7025053
• CS-W010280
• NSC-5329
• NCGC00091719-01
• bis(2-ethylhexyl) amine
• NCGC00091719-02
• NCGC00258339-01
• EINECS 248-331-1
• Bis(2-ethylhexyl)amine, 99%
• N,N-Bis(2-ethylhexyl)amine #
• FT-0624575
• 106-20-7
• EC 203-372-4
• Bis(2-ethylhexyl)amine, purum, >=98.0% (GC)
• 1-Hexanamine, 2-ethyl-N-(2-ethylhexyl)-
• di-(2-ethyl-hexyl)-amine
• AMY21861
• SCHEMBL123557
• NSC 5329
• 2,2'-DIETHYLHEXYLAMINE
• Dihexylamine, 2,2'-diethyl-
• bis-(2-ethyl-hexyl)-amine
• 9U5Q5UV6DB
• DIETHYLHEXYLAMINE [INCI]
• Z277467980
• D0510
• VS-02838
• DTXCID205053
• W-108772
• BBL011107
• STK802353

• MDL： MFCD00009489
• Inchi： 1S/C16H35N/c1-5-9-11-15(7-3)13-17-14-16(8-4)12-10-6-2/h15-17H,5-14H2,1-4H3
• InChI Key： SAIKULLUBZKPDA-UHFFFAOYSA-N
• SMILES： N(CC(CC)CCCC)CC(CC)CCCC
• BRN： 1748342

Computed Properties

• Exact Mass: 241.27700
• Monoisotopic Mass: 241.27695
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.805 g/mL at 25 °C(lit.)
• Melting Point: -60 ºC
• Boiling Point: 123 °C/5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.443(lit.)
• PH: >7 (H2O, 20℃)
• Solubility: 0.014g/l
• Water Partition Coefficient: <0.2 g/L (20 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with oxidizing agents.
• PSA: 12.03000
• LogP: 5.39970
• pka: 40(at 25℃)
• FEMA: 2840
• Solubility: Insoluble in water, easily soluble in alcohol, ether, acetone and other organic solvents.

Bis(2-ethylhexyl)amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H311,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：2
• Hazard Category Code： 21/22-34
• Safety Instruction： S26-S36/37/39-S45-S36
• RTECS：IH6825000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R21/22; R34
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：0.6-3.7%(V)
• Storage Condition：Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Bis(2-ethylhexyl)amine

Bis(2-Ethylhexyl)Amine: A Comprehensive Overview

Bis(2-ethylhexyl)amine, also known by its CAS number 106-20-7, is a versatile organic compound with significant applications in various industries. This compound is a derivative of hexylamine, specifically synthesized by the reaction of 2-ethylhexanol with ammonia under specific conditions. The structure of Bis(2-ethylhexyl)amine consists of two ethylhexyl groups attached to a central nitrogen atom, making it a secondary amine. Its chemical formula is C₁₄H₃₁N, and it exists as a colorless liquid with a characteristic amine odor.

The synthesis of Bis(2-ethylhexyl)amine involves the alkylation of ammonia with 2-ethylhexanol in the presence of a catalyst, typically under high temperature and pressure. This process ensures the formation of a stable amine structure, which is crucial for its applications in different fields. The compound is widely used as a precursor in the production of surfactants, plasticizers, and other specialty chemicals due to its unique chemical properties.

One of the most notable applications of Bis(2-ethylhexyl)amine is in the formulation of lubricants and greases. Its ability to act as a corrosion inhibitor makes it an essential component in protecting metal surfaces from environmental degradation. Recent studies have highlighted its effectiveness in enhancing the tribological properties of lubricants, particularly in high-temperature and high-pressure environments. This has led to its increased use in industrial machinery and automotive applications.

In addition to its role in lubrication, Bis(2-ethylhexyl)amine has found significant utility in the pharmaceutical industry. It serves as an intermediate in the synthesis of various drug molecules, including those with complex stereochemistry. Researchers have explored its potential as a chiral auxiliary in asymmetric synthesis, where it facilitates the formation of enantiomerically pure compounds. This application underscores its importance in modern drug discovery and development processes.

The electronic properties of Bis(2-ethylhexyl)amine have also been studied extensively in recent years. Its ability to act as a Lewis base makes it a valuable component in organometallic chemistry and catalysis. Scientists have investigated its role as a ligand in transition metal complexes, where it enhances catalytic activity and selectivity. These findings have opened new avenues for its use in sustainable chemical processes and green chemistry initiatives.

From an environmental perspective, Bis(2-ethylhexyl)amine has been subjected to rigorous testing to assess its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, making it less persistent in aquatic environments compared to other similar compounds. However, its potential toxicity to aquatic organisms necessitates careful handling and disposal to minimize ecological impact.

Recent advancements in analytical techniques have enabled more precise characterization of Bis(2-ethylhexyl)amine at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided deeper insights into its structural integrity and reactivity under different conditions. These advancements have not only improved our understanding of the compound but also facilitated its optimization for various industrial applications.

In conclusion, Bis(2-ethylhexyl)amine (CAS No. 106-20-7) stands out as a multifaceted compound with diverse applications across multiple industries. Its role as a precursor, corrosion inhibitor, pharmaceutical intermediate, and catalyst ligand highlights its significance in both academic research and industrial practices. As ongoing research continues to uncover new potentials for this compound, it remains poised to play an even greater role in shaping future technological advancements.